Cas no 1361829-16-4 (2,5-Dichloro-4'-difluoromethoxy-biphenyl)

• Product Name: 2,5-Dichloro-4'-difluoromethoxy-biphenyl
• CAS No: 1361829-16-4
• MF: C₁₃H₈Cl₂F₂O
• MW: 289.104828834534
• CID: 4996126
• Update Time: 2025-08-05

2,5-Dichloro-4'-difluoromethoxy-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-4'-difluoromethoxy-biphenyl

• Inchi： 1S/C13H8Cl2F2O/c14-9-3-6-12(15)11(7-9)8-1-4-10(5-2-8)18-13(16)17/h1-7,13H
• InChI Key： TXTMWWXSPOYNES-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=CC(=CC=1)OC(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 257
• XLogP3: 6.1
• Topological Polar Surface Area: 9.2

Additional information on 2,5-Dichloro-4'-difluoromethoxy-biphenyl

Exploring the Properties and Applications of 2,5-Dichloro-4'-difluoromethoxy-biphenyl (CAS No. 1361829-16-4)

The compound 2,5-Dichloro-4'-difluoromethoxy-biphenyl (CAS No. 1361829-16-4) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of biphenyl derivatives, which are widely studied for their unique electronic properties and structural versatility. The biphenyl core of this molecule provides a rigid framework that can be further functionalized to enhance its reactivity and applicability in fields such as materials science, pharmacology, and agrochemicals.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2,5-Dichloro-4'-difluoromethoxy-biphenyl, allowing researchers to explore its properties in greater depth. The molecule's structure features two chlorine atoms at the 2 and 5 positions of the biphenyl ring system, along with a difluoromethoxy group at the 4' position. This substitution pattern imparts unique electronic characteristics, making it an attractive candidate for applications in optoelectronic materials and pharmaceutical intermediates.

One of the most promising areas of research involving 2,5-Dichloro-4'-difluoromethoxy-biphenyl is its potential use in organic light-emitting diodes (OLEDs). The molecule's ability to act as an electron transport layer has been demonstrated in recent studies, where it significantly improved device efficiency and stability. This property is attributed to the molecule's high electron affinity and excellent charge transport capabilities, which are critical for achieving high-performance OLEDs.

In addition to its electronic properties, 2,5-Dichloro-4'-difluoromethoxy-biphenyl has shown promise in the field of medicinal chemistry. Researchers have investigated its potential as a lead compound for developing new drugs targeting specific biological pathways. The molecule's ability to interact with various proteins and enzymes has been explored through computational modeling and in vitro assays, revealing its potential as a scaffold for drug design.

The environmental impact of 2,5-Dichloro-4'-difluoromethoxy-biphenyl is another area of active research. Studies have focused on its biodegradability and toxicity profiles to assess its safety for industrial use. Preliminary findings suggest that the compound exhibits moderate biodegradability under aerobic conditions, which is a positive indicator for its sustainable use in manufacturing processes.

From a synthetic perspective, the preparation of 2,5-Dichloro-4'-difluoromethoxy-biphenyl involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the chlorination of biphenyl derivatives, followed by selective fluorination and methylation to introduce the difluoromethoxy group. These steps require precise control over reaction conditions to ensure high yields and product purity.

Looking ahead, the continued exploration of 2,5-Dichloro-4'-difluoromethoxy-biphenyl is expected to uncover new applications across diverse industries. Its unique combination of electronic properties, structural flexibility, and environmental compatibility positions it as a valuable tool for addressing challenges in materials science and pharmacology.